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Compound of Interest

Compound Name: Citronellyl isobutyrate

Cat. No.: B1585542 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Citronellyl isobutyrate (CAS No. 97-89-2) is a fragrance and flavoring ingredient valued for its

fruity, floral aroma. This technical guide provides a comprehensive overview of its toxicological

profile, compiled from publicly available data and industry safety assessments. Due to a lack of

extensive direct toxicological data for Citronellyl isobutyrate, its safety assessment relies

heavily on a read-across approach to structurally similar compounds: citronellyl formate and

citronellyl butyrate. This guide summarizes the available data on acute toxicity, skin and eye

irritation, skin sensitization, genotoxicity, repeated dose toxicity, and reproductive toxicity.

Detailed experimental protocols for key toxicological assays are provided, and metabolic

pathways are illustrated to provide a complete safety profile. The Joint FAO/WHO Expert

Committee on Food Additives (JECFA) has concluded that there is "no safety concern at

current levels of intake when used as a flavouring agent."

Chemical and Physical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1585542?utm_src=pdf-interest
https://www.benchchem.com/product/b1585542?utm_src=pdf-body
https://www.benchchem.com/product/b1585542?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Name 3,7-Dimethyl-6-octen-1-yl isobutyrate

Synonyms Isobutyric acid, 3,7-dimethyloct-6-en-1-yl ester

CAS Number 97-89-2

Molecular Formula C₁₄H₂₆O₂

Molecular Weight 226.36 g/mol

Appearance Colorless to pale yellow liquid

Odor Fruity, floral, citrus

Boiling Point 253 °C

Flash Point ~108 °C

Solubility Insoluble in water; soluble in organic solvents

Toxicological Data Summary
The toxicological assessment of Citronellyl isobutyrate is primarily based on the read-across

approach established by the Research Institute for Fragrance Materials (RIFM). Data from

citronellyl formate is used to assess genotoxicity, repeated dose toxicity, and reproductive

toxicity, while data from citronellyl butyrate is used for skin sensitization.

Table 1: Acute Toxicity of Citronellyl Isobutyrate

Test Species Route Value Reference

LD₅₀ Rat Oral > 5000 mg/kg [1]

LD₅₀ Rabbit Dermal > 5000 mg/kg [1]

Table 2: Irritation and Sensitization
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Test Species Result Classification Reference

Skin Irritation
Causes mild skin

irritation
Category 2 [2][3]

Eye Irritation
Causes eye

irritation
Category 2A [2]

Skin

Sensitization

(Read-across

from Citronellyl

Butyrate)

Mouse (LLNA)
NESIL: 6400

µg/cm²

Not a sensitizer

at tested

concentrations

NESIL: No Expected Sensitization Induction Level

Table 3: Genotoxicity (Read-across from Citronellyl Formate)

Test System Result Conclusion Reference

Ames Test S. typhimurium Negative Not mutagenic

In Vitro

Micronucleus

Human

Lymphocytes
Negative

Not clastogenic

or aneugenic

Table 4: Repeated Dose and Reproductive Toxicity (Read-across from Citronellyl Formate)

Test Species NOAEL Study Type Reference

Repeated Dose

Toxicity
Rat 200 mg/kg/day OECD TG 422 [3]

Reproductive

Toxicity
Rat 200 mg/kg/day OECD TG 422 [3]

NOAEL: No Observed Adverse Effect Level

Metabolic Pathway
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Citronellyl isobutyrate, as an ester, is expected to be metabolized in the body through

hydrolysis by carboxylesterases into its constituent alcohol (citronellol) and carboxylic acid

(isobutyric acid). Both citronellol and isobutyric acid are then further metabolized through

known pathways.

Hydrolysis Citronellol Metabolism

Isobutyric Acid MetabolismCitronellyl Isobutyrate Carboxylesterases

Citronellol

Isobutyric Acid

Oxidation

Valine Catabolism

Metabolites Excretion

Propionyl-CoA Further Metabolism

Click to download full resolution via product page

Caption: Plausible metabolic pathway of Citronellyl isobutyrate.

Experimental Protocols
Murine Local Lymph Node Assay (LLNA) for Skin
Sensitization
The LLNA is the preferred method for assessing the skin sensitization potential of a substance.
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Animal Preparation

Dosing Phase

Proliferation Assay

Data Analysis

Female CBA/J mice (4-5 per group)

Day 0: Apply test substance to dorsal surface of each ear

Day 1: Repeat application

Day 2: Repeat application

Day 5: Intravenous injection of ³H-methyl thymidine

5 hours post-injection: Euthanize mice

Excise and pool auricular lymph nodes per group

Prepare single-cell suspensions of lymph node cells

Measure ³H-methyl thymidine incorporation via scintillation counting

Calculate Stimulation Index (SI)

SI ≥ 3 indicates a positive sensitization response

Click to download full resolution via product page

Caption: Workflow of the Murine Local Lymph Node Assay.
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In Vitro Micronucleus Assay for Genotoxicity
This assay is used to detect the potential of a substance to induce chromosomal damage.

Cell Culture

Treatment

Cytokinesis Block

Harvesting and Staining

Analysis

Culture human lymphocytes or suitable cell line

Expose cells to Citronellyl isobutyrate (with and without S9 metabolic activation)

Add Cytochalasin B to block cytokinesis

Incubate to allow for one nuclear division

Harvest cells

Stain with a DNA-specific stain (e.g., Giemsa)

Score for micronuclei in binucleated cells under a microscope

Statistically significant increase in micronuclei indicates genotoxic potential
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Click to download full resolution via product page

Caption: Workflow for the In Vitro Micronucleus Assay.

OECD TG 422: Combined Repeated Dose Toxicity Study
with the Reproduction/Developmental Toxicity
Screening Test
This guideline is used to evaluate the potential health hazards of a substance following

repeated exposure and to screen for effects on reproduction and development.
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Pre-mating Phase

Mating and Gestation

Postnatal Phase

Terminal Phase

Groups of male and female rats (at least 10 per sex per group)

Males dosed for 2 weeks prior to mating Females dosed for 2 weeks prior to mating

Mating period (up to 2 weeks)

Females continue dosing through gestation

Allow females to litter and rear pups

Females continue dosing through lactation

Examine pups for viability, growth, and development

Necropsy of adult animalsNecropsy of selected pups

Histopathological examination of target organs

Click to download full resolution via product page

Caption: Workflow for the OECD TG 422 Study.
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Conclusion
Based on the available data and the read-across approach to citronellyl formate and citronellyl

butyrate, Citronellyl isobutyrate demonstrates a low order of acute toxicity. It is classified as a

mild skin and eye irritant. It is not considered to be a skin sensitizer at concentrations up to

6400 µg/cm². Genotoxicity studies on its read-across analog were negative. The No Observed

Adverse Effect Level (NOAEL) for both repeated dose and reproductive toxicity, based on

studies with citronellyl formate, is 200 mg/kg/day. These findings support the conclusion of

JECFA regarding its safety for use as a flavoring agent at current intake levels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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